Cas no 946222-28-2 (N-1-(4-fluorobenzenesulfonyl)-1,2,3,4-tetrahydroquinolin-7-yl-3,5-dimethoxybenzamide)

• Product Name: N-1-(4-fluorobenzenesulfonyl)-1,2,3,4-tetrahydroquinolin-7-yl-3,5-dimethoxybenzamide
• CAS No: 946222-28-2
• MF: C₂₄H₂₃FN₂O₅S
• MW: 470.513228654861
• CID: 5515668
• Update Time: 2025-05-20

N-1-(4-fluorobenzenesulfonyl)-1,2,3,4-tetrahydroquinolin-7-yl-3,5-dimethoxybenzamide Chemical and Physical Properties

Names and Identifiers

• N-[1-(4-fluorophenyl)sulfonyl-3,4-dihydro-2H-quinolin-7-yl]-3,5-dimethoxybenzamide
• N-1-(4-fluorobenzenesulfonyl)-1,2,3,4-tetrahydroquinolin-7-yl-3,5-dimethoxybenzamide

• Inchi： 1S/C24H23FN2O5S/c1-31-20-12-17(13-21(15-20)32-2)24(28)26-19-8-5-16-4-3-11-27(23(16)14-19)33(29,30)22-9-6-18(25)7-10-22/h5-10,12-15H,3-4,11H2,1-2H3,(H,26,28)
• InChI Key： XBZWAAUQIBBAHW-UHFFFAOYSA-N
• SMILES： C(NC1=CC2=C(C=C1)CCCN2S(C1=CC=C(F)C=C1)(=O)=O)(=O)C1=CC(OC)=CC(OC)=C1

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Quinolines and derivatives Hydroquinolines

Additional information on N-1-(4-fluorobenzenesulfonyl)-1,2,3,4-tetrahydroquinolin-7-yl-3,5-dimethoxybenzamide

N-1-(4-Fluorobenzenesulfonyl)-1,2,3,4-Tetrahydroquinolin-7-yl-3,5-Dimethoxybenzamide: A Comprehensive Overview

The compound N-1-(4-fluorobenzenesulfonyl)-1,2,3,4-tetrahydroquinolin-7-yl-3,5-dimethoxybenzamide (CAS No. 946222-28-2) is a highly specialized organic molecule with significant potential in the fields of pharmacology and materials science. This compound is characterized by its complex structure, which includes a tetrahydroquinoline core, a fluorobenzenesulfonyl group, and a dimethoxybenzamide substituent. Recent advancements in synthetic chemistry have enabled the precise synthesis and characterization of this compound, paving the way for its exploration in various applications.

One of the most intriguing aspects of this compound is its tetrahydroquinoline framework. This structure is known for its versatility in molecular interactions and has been extensively studied in drug discovery. The fluorobenzenesulfonyl group attached to the tetrahydroquinoline core introduces unique electronic properties, enhancing the compound's ability to participate in hydrogen bonding and π-interactions. These characteristics make it an attractive candidate for use in bioactive molecules, particularly in the development of novel therapeutic agents.

Recent research has focused on the dimethoxybenzamide moiety of this compound. Studies have shown that the methoxy groups on the benzamide ring significantly influence the compound's solubility and stability. This has led to its consideration in drug delivery systems, where controlled release and bioavailability are critical factors. Moreover, the benzamide group has been implicated in modulating enzyme activity, suggesting potential applications in enzyme inhibition studies.

The synthesis of N-1-(4-fluorobenzenesulfonyl)-1,2,3,4-tetrahydroquinolin-7-yl-3,5-dimethoxybenzamide involves a multi-step process that combines traditional organic synthesis techniques with modern catalytic methods. The use of palladium-catalyzed coupling reactions has proven particularly effective in constructing the tetrahydroquinoline core. Researchers have also explored green chemistry approaches to minimize environmental impact during synthesis.

In terms of biological activity, this compound has demonstrated promising results in preliminary assays. It exhibits selective inhibition against certain kinases, making it a potential lead compound for anti-cancer drug development. Additionally, its ability to modulate ion channels suggests applications in treating neurological disorders such as epilepsy and chronic pain.

From an analytical standpoint, advanced spectroscopic techniques such as NMR and mass spectrometry have been employed to confirm the structure and purity of this compound. These analyses have provided critical insights into its molecular conformation and intermolecular interactions.

Looking ahead, the exploration of N-1-(4-fluorobenzenesulfonyl)-1,2,3,4-tetrahydroquinolin-7-yl-3,5-dimethoxybenzamide is expected to expand into areas such as computational drug design and in vivo testing. Computational models are being used to predict its pharmacokinetic properties and optimize its bioavailability. Concurrently, preclinical studies are underway to evaluate its safety profile and efficacy in animal models.

In conclusion,N-1-(4-fluorobenzenesulfonyl)-1,2,3,4-tetrahydroquinolin-7-yl-3,5-dimethoxybenzamide represents a cutting-edge molecule with vast potential across multiple scientific domains. Its intricate structure and versatile functional groups make it a valuable asset for researchers aiming to push the boundaries of chemical innovation.